molecular formula C13H13NS B8433887 4-(Benzo[b]thiophene-7-yl)-1,2,3,6-tetrahydropyridine

4-(Benzo[b]thiophene-7-yl)-1,2,3,6-tetrahydropyridine

Cat. No. B8433887
M. Wt: 215.32 g/mol
InChI Key: FPOVRVHZGVMFPD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(Benzo[b]thiophene-7-yl)-1,2,3,6-tetrahydropyridine is a useful research compound. Its molecular formula is C13H13NS and its molecular weight is 215.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-(Benzo[b]thiophene-7-yl)-1,2,3,6-tetrahydropyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-(Benzo[b]thiophene-7-yl)-1,2,3,6-tetrahydropyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

4-(Benzo[b]thiophene-7-yl)-1,2,3,6-tetrahydropyridine

Molecular Formula

C13H13NS

Molecular Weight

215.32 g/mol

IUPAC Name

4-(1-benzothiophen-7-yl)-1,2,3,6-tetrahydropyridine

InChI

InChI=1S/C13H13NS/c1-2-11-6-9-15-13(11)12(3-1)10-4-7-14-8-5-10/h1-4,6,9,14H,5,7-8H2

InChI Key

FPOVRVHZGVMFPD-UHFFFAOYSA-N

Canonical SMILES

C1CNCC=C1C2=CC=CC3=C2SC=C3

Origin of Product

United States

Synthesis routes and methods

Procedure details

Dissolve N-carbethoxy-4-(benzo[b]thiophene-7-yl)-1,2,3,6-tetrahydropyridine (105 mg, 0.3652mmol) in 1 mL ethylene glycol and add potassium hydroxide (102 mg, 1.826 mmol) dissolved in 1 mL of water. The reaction mixture is heated at reflux for 8 hours and then cooled to room temperature. It is then diluted with 5 mL water and extracted with ethyl acetate (3×5 mL), dried over anhydrous magnesium sulfate, filtered and concentrated under vacuum. The reside is purified over silica gel to provide the title compound as a yellow oil (51 mg), MS(ion spray)=216.3 (M+1).
Name
N-carbethoxy-4-(benzo[b]thiophene-7-yl)-1,2,3,6-tetrahydropyridine
Quantity
105 mg
Type
reactant
Reaction Step One
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
102 mg
Type
reactant
Reaction Step Two
Name
Quantity
1 mL
Type
solvent
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Four

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